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Compound of Interest

Compound Name: Lead tungstate

Cat. No.: B1221855 Get Quote

For researchers, scientists, and professionals in drug development, the selection of high-quality

scintillation crystals is paramount for accurate and reliable experimental results. Lead
Tungstate (PbWO4), a dense and fast inorganic scintillator, is a critical component in high-

energy physics, medical imaging (particularly Positron Emission Tomography - PET), and other

radiation detection applications. This guide provides a comprehensive performance comparison

of PbWO4 crystals from various manufacturers, supported by experimental data and detailed

methodologies to aid in your selection process.

Lead Tungstate (PbWO4) is favored for its high density and atomic number, which provide

excellent stopping power for high-energy photons and electrons.[1] Its fast scintillation decay

time and strong radiation hardness also make it suitable for high-rate environments.[2][3][4]

Key performance indicators for these crystals include light yield, energy resolution, decay time,

and radiation hardness. These parameters can vary depending on the crystal growth method

and the purity of the raw materials used by different manufacturers.

Performance Comparison of PbWO4 Crystals
The following table summarizes the key performance characteristics of PbWO4 crystals from

prominent manufacturers. The data has been compiled from manufacturer specifications and

research publications. It is important to note that direct comparisons can be challenging as

testing conditions may vary.
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Manufactur
er

Light Yield
(p.e./MeV or
% of
NaI(Tl))

Decay Time
(ns)

Peak
Emission
(nm)

Radiation
Hardness

Notes

Crytur

PWO-II

quality with

nearly

doubled

luminescence

output

compared to

PWO-I[5]

5-15[6] 420[6]

Superior

radiation

hardness.

Re-

established

and improved

Czochralski

growth

method.[7][8]

Focus on

high-quality

crystals for

large-scale

physics

experiments.

[7]

SICCAS

≥16.0

phe/MeV (at

+18°C)

6/30[9][10]
440/530[9]

[10]

Degradation

in optical

transmittance

is not large

up to 10^6

rad.[2][9][11]

Utilizes the

modified

Bridgman

method.[5][8]

Quality has

been

evaluated for

the PANDA

experiment.

Amcrys

Varies based

on

customization

[12][13]

N/A N/A N/A

Offers

customized

crystals with

modified

properties.

[12]

EPIC Crystal N/A 2-20[2][11] 450-550[11]

Strong

irradiation

hardness.[4]

[11]

Provides a

range of

crystal sizes.

[4][14]
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EBO

Optoelectroni

cs

0.5% of

NaI(Tl)[3]
6/30[3] 440/530[3]

Excellent

radiation

resistance.[3]

Emphasizes

superior

optical clarity

and minimal

defects.[3]

Kinheng
0.5% of

NaI(Tl)[1]
6/30[1] 440/530[1]

High

irradiation

intensity.[1]

Crystals

grown using

the

Czochralski

method.[1]

BTCP

(Former)

Considered

baseline

(PWO-I)[5]

N/A N/A

Baseline for

comparison[5

]

Production

stopped, but

their crystals

are a

reference in

many studies.

[5][8]

N/A: Data not readily available in the searched sources.

Experimental Protocols for Key Performance
Metrics
Accurate characterization of PbWO4 crystals requires standardized experimental protocols.

Below are detailed methodologies for evaluating the most critical performance parameters.

Light Yield Measurement
The light yield, a measure of the number of scintillation photons produced per unit of absorbed

energy, is a crucial parameter for determining the energy resolution of the detector.

Methodology:

Couple the PbWO4 crystal to a photomultiplier tube (PMT) or a silicon photomultiplier (SiPM)

using optical grease to ensure efficient light collection.[15]
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To avoid saturation, the output of the photodetector can be split, with one signal going to a

digitizer and the other, amplified, used for triggering.[15]

Expose the crystal to a gamma-ray source with a known energy, such as Cesium-137 (¹³⁷Cs)

or Cobalt-60 (⁶⁰Co).

Acquire the signal waveform using a digitizer or a multichannel analyzer (MCA).

Integrate the charge of the signal over a time window that captures the majority of the

scintillation light. The light yield can be determined by comparing the photopeak position to

that of a reference scintillator with a known light yield (e.g., NaI(Tl)).

A logical workflow for this process is illustrated below.
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Workflow for Light Yield Measurement
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Energy Resolution Measurement
Energy resolution is the ability of a detector to distinguish between two gamma-rays of closely

spaced energies. It is typically expressed as the full width at half maximum (FWHM) of the

photopeak divided by the photopeak centroid.

Methodology:

The experimental setup is the same as for the light yield measurement.

A monoenergetic gamma-ray source (e.g., ¹³⁷Cs) is used.

The energy spectrum is accumulated over a sufficient period to obtain a well-defined

photopeak.

The FWHM of the photopeak is determined from the spectrum.

The energy resolution is calculated as: Resolution (%) = (FWHM / Photopeak Position) *

100.

Recent studies have achieved an energy resolution of better than 1% for electron energies

above 25 GeV with PbWO4 crystal matrix prototypes.[16]

Decay Time Measurement
Decay time is the characteristic time for the scintillation emission to decay. A fast decay time is

crucial for high count rate applications.

Methodology:

Excite the crystal with a pulsed source of radiation (e.g., a pulsed X-ray or laser).

The scintillation signal is detected by a fast photodetector.

The output signal is recorded by a fast oscilloscope or a time-to-digital converter (TDC).

The decay time is determined by fitting an exponential function to the decaying part of the

signal waveform. PbWO4 often exhibits multiple decay components.[1][3][9][10][17]
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Radiation Hardness Evaluation
Radiation hardness is the ability of a crystal to maintain its performance after exposure to

ionizing radiation.

Methodology:

Measure the initial light yield and optical transmittance of the crystal.

Expose the crystal to a high dose of radiation from a source like ⁶⁰Co. The dose and dose

rate should be relevant to the intended application.[18]

Measure the light yield and optical transmittance again after irradiation.

The radiation hardness is quantified by the percentage loss in light yield or the change in the

optical absorption coefficient.

The recovery of the crystal's properties over time after irradiation can also be monitored.

The decision-making process for selecting a PbWO4 crystal based on performance

requirements is outlined in the diagram below.
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Decision Logic for PbWO4 Crystal Selection
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Conclusion
The choice of a PbWO4 crystal manufacturer has a significant impact on the performance of a

radiation detector. While manufacturers like Crytur and SICCAS have been prominent in large-

scale physics experiments, other suppliers such as EPIC Crystal, EBO Optoelectronics, and

Kinheng also offer crystals with competitive specifications. It is crucial for researchers to

carefully evaluate the performance data and, if possible, characterize sample crystals under

their specific experimental conditions before making a final procurement decision. The

methodologies outlined in this guide provide a framework for such an evaluation, ensuring the

selection of the most suitable PbWO4 crystals for your research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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